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Compound of Interest

Compound Name: 2,6-Difluorophenyl isothiocyanate

Cat. No.: B1350952 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2,6-Difluorophenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safe handling, storage, use, and

disposal of 2,6-Difluorophenyl isothiocyanate (CAS No. 207974-17-2). The information is

intended to equip laboratory personnel with the necessary knowledge to minimize risks and

manage this chemical responsibly in a research and development setting.

Chemical and Physical Properties
2,6-Difluorophenyl isothiocyanate is a halogenated aryl isothiocyanate used as an

intermediate in organic and pharmaceutical synthesis.[1][2] It is a clear, colorless liquid that is

sensitive to moisture and hydrolyzes in water.[1] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Difluorophenyl Isothiocyanate
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Property Value References

CAS Number 207974-17-2 [1][3]

Molecular Formula C₇H₃F₂NS [1][4]

Molecular Weight 171.17 g/mol [1][3]

Appearance Clear, colorless liquid [1]

Boiling Point 217 °C (lit.) [1][3][4]

Density 1.325 g/mL at 25 °C (lit.) [1][3][4]

Refractive Index (n20/D) 1.604 (lit.) [1][3][4]

Flash Point 104 °C (219.2 °F) - closed cup [3]

Vapor Pressure 1.21 mmHg at 25°C [4]

Water Solubility Hydrolyzes in water [1][2]

Storage Temperature 2-8°C [1][3][4]

Hazard Identification and Classification
This chemical is classified as hazardous and requires careful handling. The primary hazards

are severe skin corrosion and respiratory sensitization.[3][5] It is designated as a combustible,

corrosive hazardous material.[6] Table 2 summarizes its hazard classification according to the

Globally Harmonized System (GHS).

Table 2: Hazard Identification and Classification
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Category Information References

GHS Pictograms
GHS05 (Corrosion), GHS08

(Health Hazard)
[4][5]

Signal Word Danger [1][3][4][5]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H334:

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[1][3][5]

Precautionary Statements P260/P261: Do not breathe

dust/fume/gas/mist/vapours/sp

ray. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P284: Wear respiratory

protection. P301+P330+P331:

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting. P303+P361+P353:

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER/doctor. P405: Store

locked up. P501: Dispose of

[1][2][5]
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contents/container to industrial

incineration plant.

Hazard Class 8 (Corrosive), 6.1 (Toxic) [1][4]

Packing Group II [1][4]

RIDADR UN 1760 [1][4]

Safe Handling and Storage Procedures
Proper handling and storage are critical to ensure safety. The logical workflow for handling this

chemical involves careful planning, use of appropriate controls, and proper disposal.
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Caption: General workflow for safely handling 2,6-Difluorophenyl isothiocyanate.
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Engineering Controls
All work with 2,6-Difluorophenyl isothiocyanate must be conducted in a well-ventilated area,

specifically within a certified chemical fume hood.[5][7] Use spark-proof and anti-static

equipment where possible to prevent ignition.[5][8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory. Due to the corrosive and sensitizing nature of

the compound, comprehensive protection is required.[5]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale & References

Eye/Face Protection
Chemical safety goggles and a

full faceshield.

Protects against severe eye

damage and skin burns from

splashes.[3][4][5]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Lab

coat and/or chemically

resistant apron or coveralls.

Closed-toe shoes.

Prevents skin contact which

can cause severe burns.[4][5]

[9][10]

Respiratory Protection

For routine use in a fume

hood, respiratory protection

may not be required. In case of

inadequate ventilation, spills,

or aerosol generation, a

NIOSH-approved full-face

respirator with a combination

organic vapor/particulate (type

ABEK) cartridge is necessary.

Protects against inhalation,

which can cause respiratory

sensitization, allergy, or

asthma-like symptoms.[2][3][4]

[5]

Storage Requirements
Store in a cool, dry, and well-ventilated place with a recommended temperature of 2-8°C.[1][3]

[6] The container must be kept tightly closed to protect it from moisture, to which it is sensitive.
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[5][11] The storage area should be secure and locked up.[5]

Incompatible Materials
Avoid contact with strong oxidizing agents, strong acids, strong bases, alcohols, and amines.[5]

[8][12] The material is also sensitive to moisture and hydrolyzes in water.[1][5]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of exposure or a spill.

Spill and Leak Cleanup
In case of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of

ignition.[5] Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

[5] Collect the absorbed material into a suitable, closed container for hazardous waste

disposal.[9] Do not allow the product to enter drains or waterways.[5][13]

First Aid Measures
First responders should protect themselves before assisting. The following table outlines the

immediate first aid measures required for different routes of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure References

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult or has stopped,

administer artificial respiration.

Seek immediate medical

attention.

[5][14]

Skin Contact

Immediately take off all

contaminated clothing. Flush

the affected skin with large

amounts of water for at least

15-20 minutes, using a safety

shower if available. Seek

immediate medical attention.

[5][15]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15-20 minutes,

holding the eyelids open.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

[5]

Ingestion

Rinse the mouth thoroughly

with water. Do NOT induce

vomiting. If the person is

conscious, give them two

glasses of water to drink. Seek

immediate medical attention.

[5][7]

Disposal Considerations
2,6-Difluorophenyl isothiocyanate and its containers must be treated as hazardous waste.

[13] Disposal should be carried out through an approved waste disposal plant in accordance
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with local, state, and federal regulations.[5] Do not dispose of it via drains or into the

environment.[5][13]

Applications in Research and Development
Role as a Chemical Intermediate
2,6-Difluorophenyl isothiocyanate serves as a versatile building block in organic synthesis.

[1][2] The isothiocyanate group (-N=C=S) is a reactive electrophilic center, making it useful for

creating a variety of sulfur- and nitrogen-containing heterocyclic compounds and thiourea

derivatives.[16][17][18] These structures are often explored in drug discovery programs.[18]

The compound can be prepared from 2,6-difluoroaniline.[1][4][6]

Potential Biological Relevance: Inhibition of Store-
Operated Calcium Entry
While direct signaling pathway involvement for 2,6-Difluorophenyl isothiocyanate is not

documented, structurally related 2,6-difluorobenzamide derivatives have been synthesized and

identified as inhibitors of store-operated calcium (SOC) channels.[19] This pathway is crucial

for cellular calcium homeostasis and is implicated in conditions like colorectal cancer.[19] The

inhibition targets the interaction between the ER calcium sensor STIM1 and the plasma

membrane channel Orai1.[19]
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Caption: Simplified Store-Operated Calcium Entry (SOCE) pathway and potential inhibition site.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b1350952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections provide a generalized experimental protocol for the use of 2,6-
Difluorophenyl isothiocyanate in a common synthetic transformation.

Protocol 1: General Synthesis of a N,N'-Disubstituted
Thiourea
This protocol describes the reaction of 2,6-Difluorophenyl isothiocyanate with a primary

amine to form a thiourea derivative. This is a fundamental reaction for this class of compounds.

[18]

Materials:

2,6-Difluorophenyl isothiocyanate

A primary amine (e.g., aniline or benzylamine) (1.0 eq)

Anhydrous solvent (e.g., Dichloromethane, Ethanol, or Acetonitrile)

Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (Nitrogen or Argon)

Procedure:

Set up a clean, dry round-bottom flask equipped with a magnetic stir bar under an inert

atmosphere.

Dissolve the primary amine (1.0 equivalent) in the anhydrous solvent.

To this stirring solution, add 2,6-Difluorophenyl isothiocyanate (1.0 equivalent) dropwise at

room temperature.

Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin-Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions
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are often complete within 2-4 hours.

If a precipitate forms upon completion, collect the solid product by vacuum filtration. Wash

the solid with a small amount of cold solvent.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR,

MS, IR).
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Caption: Experimental workflow for the synthesis and purification of a thiourea derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1350952#safety-and-handling-of-2-6-difluorophenyl-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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